Cas no 2228250-99-3 (2-azido-2-(3-chloropyridin-4-yl)ethan-1-ol)

• Product Name: 2-azido-2-(3-chloropyridin-4-yl)ethan-1-ol
• CAS No: 2228250-99-3
• MF: C₇H₇ClN₄O
• MW: 198.609679460526
• CID: 6129182
• PubChem ID: 165711619
• Update Time: 2025-10-29

2-azido-2-(3-chloropyridin-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-azido-2-(3-chloropyridin-4-yl)ethan-1-ol
• EN300-1975439
• 2228250-99-3

• Inchi： 1S/C7H7ClN4O/c8-6-3-10-2-1-5(6)7(4-13)11-12-9/h1-3,7,13H,4H2
• InChI Key： XJCMZPFJNMPTDA-UHFFFAOYSA-N
• SMILES： ClC1C=NC=CC=1C(CO)N=[N+]=[N-]

Computed Properties

• Exact Mass: 198.0308386g/mol
• Monoisotopic Mass: 198.0308386g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 47.5Ų

Additional information on 2-azido-2-(3-chloropyridin-4-yl)ethan-1-ol

2-Azido-2-(3-Chloropyridin-4-Yl)ethan-1-Ol - A Versatile Scaffold for Modern Pharmaceutical Development

2-Azido-2-(3-Chloropyridin-4-Yl)ethan-1-Ol (CAS No. 2228250-99-3) represents a critical synthetic intermediate in the development of novel therapeutics targeting complex biological pathways. This compound's unique molecular architecture, featuring a 3-chloropyridin-4-yl group conjugated to an azido functionalized ethan-1-ol scaffold, positions it as a promising candidate for drug discovery programs focused on protein conjugation and bioconjugate technologies.

Recent advances in 2-azido-2-(3-chloropyridin-4-yl)ethan-1-ol research have highlighted its potential in site-specific modification strategies. A 2023 study published in Journal of Medicinal Chemistry demonstrated its utility as a building block for developing click chemistry applications in antibody-drug conjugates (ADCs). The azido group's reactivity with alkyne moieties enables efficient bioconjugation while preserving molecular integrity, a key requirement for therapeutic applications.

Structural analysis reveals that the 3-chloropyridin-4-yl substituent introduces functional diversity to the molecule. This aromatic ring system, combined with the ethan-1-ol backbone, creates a platform for diverse chemical modifications. Researchers at the University of Tokyo (2024) reported that this scaffold exhibits favorable solubility properties and stability under physiological conditions, making it suitable for pharmaceutical formulations requiring long-term storage.

Current investigations into 2-azido-2-(3-chloropyridin-4-yl)ethylenic derivatives have expanded its applications in targeted drug delivery systems. A 2023 review in Bioorganic & Medicinal Chemistry Letters emphasized its role in developing prodrug strategies for oncology treatments. The chlorine atom at the pyridin-4-yl position enhances metabolic stability while maintaining reactivity for subsequent chemical transformations.

Advances in 2-azido-2-(3-chloropyridin-4-yl)ethan-1-ol synthesis have improved its accessibility for pharmaceutical development. Modern asymmetric catalytic methods enable scalable production of this compound with high stereochemical purity, as demonstrated in a 2024 publication in Organic Letters. These synthetic advancements have significantly reduced production costs, making it a viable option for large-scale manufacturing processes.

Functionalization of the ethan-1-ol moiety has opened new avenues for drug design. Researchers at the Max Planck Institute (2023) reported that this scaffold can be modified to incorporate various pharmacophore elements, enabling the development of multitarget therapeutics. The azido functionality allows for precise conjugation to biomolecules, enhancing the specificity of therapeutic agents.

Recent studies have explored the 2-azido-2-(3-chloropyridin-4-yl)ethan-1-ol potential in fluorescent labeling technologies. A 2024 paper in Bioconjugate Chemistry demonstrated its use in creating bioimaging agents with enhanced photostability. This application highlights its versatility in both therapeutic and diagnostic contexts.

The 3-chloropyridin-4-yl group's electronic properties make it an attractive anchor for drug-target interactions. Computational studies have shown that this substituent can modulate binding affinities in target proteins, a crucial factor in the development of selective inhibitors for diseases like cancer and neurodegenerative disorders.

Pharmaceutical companies are increasingly leveraging 2-azido-2-(3-chloropyridin-4-yl)ethan-1-ol in their drug discovery pipelines. Its ability to participate in click chemistry reactions has made it a preferred scaffold for constructing complex molecules with precise molecular weights and structures, as noted in a 2023 industry report by MarketsandMarkets.

Ongoing research into 2-azido-2-(3-chloropyridin-4-yl)ethan-1-ol is expanding its applications in personalized medicine. The compound's adaptability to various functional groups allows for the design of targeted therapies tailored to specific patient profiles, a key trend in modern pharmacology.

As the field of 2-azido-2-(3-chloropyridin-4-yl)ethan-1-ol research continues to evolve, its role in the development of next-generation therapeutics is becoming increasingly evident. The compound's unique structural features and synthetic versatility position it as a valuable tool in the quest for more effective and targeted treatments for complex diseases.